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Compound of Interest

Compound Name: 5-Meo-eipt

Cat. No.: B579851

Disclaimer: 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT) is a potent psychedelic
tryptamine and is classified as a Schedule | controlled substance in the United States and is
similarly controlled in many other countries. All handling and disposal procedures must be in
strict accordance with local, state, and federal regulations, as well as institutional policies and
safety guidelines. This document provides general guidance for research professionals and is
not a substitute for adherence to legal and institutional requirements.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures for 5-MeO-DMT, it is imperative to consult your
institution's Environmental Health and Safety (EHS) department. As a controlled substance, 5-
MeO-DMT is subject to stringent regulations regarding its storage, use, and disposal.

Personal Protective Equipment (PPE): When handling 5-MeO-DMT in any form (solid or in
solution), the following minimum PPE should be worn:

o Safety glasses or goggles
o Chemical-resistant gloves (nitrile or neoprene)

o Alab coat

Disposal Procedures for 5-MeO-DMT
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The primary and most compliant method for the disposal of controlled substances like 5-MeO-
DMT is through a licensed hazardous waste disposal contractor or a reverse distributor
registered with the Drug Enforcement Administration (DEA). The DEA mandates that controlled
substances be rendered "non-retrievable," a standard that incineration is currently recognized
to meet.[1]

Step-by-Step Disposal Workflow:

o Consult Institutional Policy: The first and most critical step is to contact your institution's EHS
or equivalent safety office. They will provide specific guidance and protocols for the disposal
of controlled substances.

e Segregation and Labeling:
o Keep 5-MeO-DMT waste separate from other chemical waste streams.

o Clearly label the waste container with the full chemical name: "5-methoxy-N,N-
dimethyltryptamine™ or "5-MeO-DMT," and include the appropriate hazard symbols.

o Indicate that it is a controlled substance.
e Waste Accumulation:
o Store the waste in a designated, secure satellite accumulation area.[2]

o Use appropriate, sealed, and compatible waste containers. Plastic is often preferred to
prevent breakage.[3]

» Arrange for Pickup and Disposal:
o Follow your institution's procedure for requesting a hazardous waste pickup.

o The EHS department will coordinate with a licensed reverse distributor or hazardous
waste contractor for the transportation and ultimate disposal of the material, likely via
incineration.[1]

What NOT to Do:
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e Do NOT dispose of 5-MeO-DMT down the drain.[4][5][6] This is prohibited for most
chemicals and can lead to environmental contamination.

e Do NOT mix 5-MeO-DMT with other household or laboratory garbage.[5][6]

e Do NOT attempt to chemically neutralize or degrade 5-MeO-DMT without a validated and
approved protocol from your institution's safety office. While 5-MeO-DMT is metabolized in
the body by enzymes like monoamine oxidase A (MAO-A) and cytochrome P450 2D6
(CYP2D6), replicating these processes for bulk disposal in a laboratory setting is complex
and not a standard recommended procedure.[7][8][9][10]

Disposal of Contaminated Materials

Any materials that have come into contact with 5-MeO-DMT, such as glassware, pipette tips,
and contaminated PPE, must also be disposed of as hazardous waste.

o Sharps: Chemically contaminated needles, syringes, or other sharps should be placed in a
designated, puncture-resistant sharps container labeled for chemical waste.[4][11]

o Glassware: Whenever possible, glassware should be triple-rinsed with a suitable solvent.
The first rinseate must be collected as hazardous waste.[3][12] Subsequent rinses may be
permissible for drain disposal depending on institutional guidelines. The clean, empty
glassware can then be disposed of in a broken glass box.

o Contaminated Debris: Gloves, bench paper, and other contaminated solid waste should be
collected in a designated hazardous waste container.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of 5-MeO-DMT and associated waste in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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